Cas no 10165-86-3 (methyl 6-formylpyridine-3-carboxylate)

• Product Name: methyl 6-formylpyridine-3-carboxylate
• CAS No: 10165-86-3
• MF: C₈H₇NO₃
• MW: 165.146082162857
• MDL: MFCD08275010
• CID: 118408
• PubChem ID: 586269
• Update Time: 2025-11-02

methyl 6-formylpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-formylnicotinate
• 3-Pyridinecarboxylicacid, 6-formyl-, methyl ester
• methyl 6-formylpyridine-3-carboxylate
• 6-Formylpyridine-3-carboxylic acid methyl ester
• methyl 2-formylpyridine-5-carboxylate
• 6-Formylnicotinic acid methyl ester
• BZOWIADSJYMJJJ-UHFFFAOYSA-N
• 3-Pyridinecarboxylic acid, 6-formyl-, methyl ester
• methylformylnicotinate
• 6-Formyl-nicotinic acid methyl ester
• Methyl 6-formylnicotinate #
• SBB087887
• methyl 6-formylnicotinate, AldrichCPR

• MDL： MFCD08275010
• Inchi： 1S/C8H7NO3/c1-12-8(11)6-2-3-7(5-10)9-4-6/h2-5H,1H3
• InChI Key： BZOWIADSJYMJJJ-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=NC(C=O)=CC=1)=O

Computed Properties

• Exact Mass: 165.04300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 181
• XLogP3: 0.5
• Topological Polar Surface Area: 56.3

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.249
• Boiling Point: 273 ºC
• Flash Point: 119 ºC
• PSA: 56.26000
• LogP: 0.68070

methyl 6-formylpyridine-3-carboxylate Security Information

• Signal Word：Danger
• Hazard Statement： H315;H318;H335
• Warning Statement： P261;P280;P305+P351+P338
• Hazard Category Code： 37/38-41
• Safety Instruction： 26-39-36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on methyl 6-formylpyridine-3-carboxylate

Recent Advances in the Application of Methyl 6-Formylpyridine-3-carboxylate (CAS: 10165-86-3) in Chemical Biology and Pharmaceutical Research

Methyl 6-formylpyridine-3-carboxylate (CAS: 10165-86-3) is a versatile chemical intermediate that has garnered significant attention in chemical biology and pharmaceutical research due to its unique structural features and reactivity. This compound, characterized by both a formyl group and a carboxylate ester on a pyridine ring, serves as a key building block in the synthesis of various bioactive molecules. Recent studies have explored its applications in drug discovery, medicinal chemistry, and materials science, highlighting its potential as a multifunctional scaffold.

One of the most notable advancements in the use of methyl 6-formylpyridine-3-carboxylate is its role in the development of novel kinase inhibitors. Kinases are critical targets in the treatment of cancer and inflammatory diseases, and the pyridine moiety of this compound provides an ideal platform for designing selective inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of methyl 6-formylpyridine-3-carboxylate exhibited potent inhibitory activity against EGFR (epidermal growth factor receptor) mutants, which are implicated in non-small cell lung cancer. The researchers utilized structure-activity relationship (SAR) studies to optimize the compound's binding affinity, resulting in derivatives with nanomolar potency.

In addition to its applications in kinase inhibition, methyl 6-formylpyridine-3-carboxylate has been employed in the synthesis of fluorescent probes for biological imaging. A recent study in Analytical Chemistry reported the development of a pyridine-based fluorescent probe derived from this compound, which exhibited high selectivity for reactive oxygen species (ROS) in live cells. This probe enables real-time monitoring of oxidative stress, a key factor in neurodegenerative diseases and aging. The study highlighted the compound's ability to serve as a tunable fluorophore, with modifications to the formyl and ester groups allowing for fine-tuning of photophysical properties.

Another emerging application of methyl 6-formylpyridine-3-carboxylate is in the field of metal-organic frameworks (MOFs). Researchers have utilized this compound as a linker in the construction of MOFs with potential applications in drug delivery and catalysis. A 2022 publication in ACS Applied Materials & Interfaces described the synthesis of a copper-based MOF using methyl 6-formylpyridine-3-carboxylate as a bridging ligand. The resulting framework demonstrated high porosity and stability, making it suitable for the controlled release of anticancer drugs. This study underscores the compound's utility in materials science and its potential to bridge the gap between small-molecule chemistry and nanotechnology.

Despite these promising developments, challenges remain in the large-scale synthesis and functionalization of methyl 6-formylpyridine-3-carboxylate. Recent efforts have focused on optimizing synthetic routes to improve yield and purity. A 2023 report in Organic Process Research & Development outlined a scalable, one-pot synthesis of this compound using inexpensive starting materials, addressing previous limitations in production efficiency. These advancements are expected to facilitate broader adoption of methyl 6-formylpyridine-3-carboxylate in industrial and academic settings.

In conclusion, methyl 6-formylpyridine-3-carboxylate (CAS: 10165-86-3) continues to be a valuable tool in chemical biology and pharmaceutical research. Its applications span drug discovery, imaging, and materials science, driven by its modular reactivity and structural versatility. Ongoing research aims to further explore its potential, particularly in the design of next-generation therapeutics and functional materials. As synthetic methodologies advance, this compound is poised to play an increasingly prominent role in interdisciplinary research.